Cas no 62-51-1 (Methacholine chloride)

• Product Name: Methacholine chloride
• CAS No: 62-51-1
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD00011817
• CID: 504530
• PubChem ID: 87572186
• Update Time: 2025-04-19

Methacholine chloride Chemical and Physical Properties

Names and Identifiers

• Methacholine Chloride
• Acetyl-B-methylcholine chloride
• O-Acetyl-β-methylcholine Chloride
• 1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-, chloride (1:1)
• 2-acetyloxypropyl(trimethyl)azanium,chloride
• Acetyl-β-methylcholine chloride
• Mecholyl Chloride
• Acetyl-beta-methylcholine chloride
• Provocholine
• Amechol
• Methacholine (chloride)
• Mecholine chloride
• Acetyl-
• A-methylcholine chloride
• Methacholinium chloride
• 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, chloride
• Acetyl-2-methylcholine Chloride
• (2-Acetoxypropyl)trimethylammonium chloride
• Metacolina cloruro [DCIT]
• O-Acetyl-beta-methylcholine chloride
• Cloruro de metacolina [Spanish]
• beta-Methylacetylcholine chloride
• Chlorure de methacholine [French]
• Trimethyl-beta-acetoxypropylammonium chloride
• Chlorure de methacholine
• Methacholine Chloride?
• HMS2091D06
• METHACHOLINE CHLORIDE [VANDF]
• 2-acetyloxypropyl(trimethyl)azanium;chloride
• HMS3714G20
• Pharmakon1600-01500391
• 2-(acetyloxy)-N,N,N-trimethylpropan-1-aminium chloride
• (+-)-(2-Hydroxypropyl)trimethylammonium chloride acetate
• NSC 757090
• (+-)-Acetyl-beta-methylcholine chloride
• EN300-7414038
• Methacholini chloridum
• acetyl--methylcholine chloride
• 2-acetoxy-N,N,N-trimethylpropan-1-aminium chloride
• A-1480
• CHEBI:50142
• Methacholine chloride (USP:INN:BAN)
• SMR000059224
• HMS2097G20
• DL-Acetyl-beta-methylcholine chloride
• SR-01000000215-2
• Acetyl-beta-methacholine Chloride
• Acetyl 2 methylcholine Chloride
• EINECS 200-537-2
• Cloruro de metacolina
• (2RS)-2-Acetoxy-N,N,N-trimethylpropylaminium chloride
• HMS1920L11
• NCGC00015045-09
• 0W5ETF9M2K
• MLS000069656
• HMS1570G20
• NSC757090
• Methacholini chloridum (INN-Latin)
• Tox21_500025
• (2-Hydroxypropyl)trimethylammonium chloride acetate
• Acetyl-ss--methylcholine chloride
• Provocholine (TN)
• Provokit
• Chlorure de methacholine [INN-French]
• 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, chloride, (+-)-
• NCGC00093548-04
• HMS3260E11
• FS-4023
• METHACHOLINE CHLORIDE (MART.)
• METHACHOLINE CHLORIDE [WHO-DD]
• Cloruro de metacolina [INN-Spanish]
• Metacolina cloruro
• SR-01000000215
• Opera_ID_1285
• HMS3371L18
• METHACHOLINE CHLORIDE (USP MONOGRAPH)
• SCHEMBL69104
• Prestwick_981
• 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, chloride (1:1)
• HY-A0083
• CAS-62-51-1
• METHACHOLINE CHLORIDE [INN]
• JHPHVAVFUYTVCL-UHFFFAOYSA-M
• NCGC00093548-05
• Methacholine Chloride, Crystal, USP
• METHACHOLINE CHLORIDE [MI]
• NCGC00260710-01
• CHEMBL1200764
• SPECTRUM1500391
• 62-51-1
• M0073
• CCG-39988
• METHACHOLINE CHLORIDE [JAN]
• [2-(acetyloxy)propyl]trimethylazanium chloride
• METHACHOLINE CHLORIDE [USP MONOGRAPH]
• HMS3885A21
• D04970
• 2-acetyloxy-N,N,N-trimethylpropan-1-aminium chloride
• NCGC00093548-02
• NCGC00093548-01
• Q-200715
• DTXSID7023271
• METHACHOLINE CHLORIDE (USP-RS)
• Q26841250
• Methacholini chloridum [INN-Latin]
• NSC-757090
• Mecholyl
• NCGC00016282-01
• 2-(Acetyloxy)-N,N,N-trimethyl-1-propanaminium Chloride
• AMMONIUM, (2-HYDROXYPROPYL)TRIMETHYL-, CHLORIDE, ACETATE
• Acetyl- beta -methylcholine chloride
• METHACHOLINE CHLORIDE [MART.]
• Ammonium,(2-hydroxypropyl)trimethyl-, Chloride, Acetate
• NS00078840
• Chlorure de methacholine (INN-French)
• Tox21_110348_1
• A 2251
• (+/-)-(2-Hydroxypropyl)trimethylammonium chloride acetate
• Methacholine chloride [USP:INN:BAN]
• 1-PROPANAMINIUM, 2-(ACETYLOXY)-N,N,N-TRIMETHYL-, CHLORIDE, (+/-)-
• LP00025
• Chloride, Methacholine
• HMS2232B07
• EU-0100025
• MFCD00011817
• Cloruro de metacolina (INN-Spanish)
• REGID_for_CID_6114
• AKOS015892295
• NCGC00093548-03
• UNII-0W5ETF9M2K
• SR-01000000215-4
• MLS001148375
• DB-054187
• METHACHOLINE CHLORIDE [USP-RS]
• AI3-51680
• Acetyl beta methacholine Chloride
• Methacholine chloride (JAN/USP/INN)
• DTXCID203271
• C75939
• METHACHOLINE CHLORIDE [ORANGE BOOK]
• SR-01000000215-7
• Tox21_110348
• Methacholine chloride

• MDL： MFCD00011817
• Inchi： 1S/C8H18NO2.ClH/c1-7(11-8(2)10)6-9(3,4)5;/h7H,6H2,1-5H3;1H/q+1;/p-1
• InChI Key： JHPHVAVFUYTVCL-UHFFFAOYSA-M
• SMILES： [Cl-].O(C(C)=O)C(C)C[N+](C)(C)C

Computed Properties

• Exact Mass: 195.10300
• Monoisotopic Mass: 195.102607
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White needle crystal, easy to deliquescence, slightly fishy smell
• Density: 1.1028 (rough estimate)
• Melting Point: 171-173 °C (lit.)
• Refractive Index: 1.5790 (estimate)
• Solubility: H2O: 50 mg/mL, clear, colorless
• Water Partition Coefficient: almost transparency
• Stability/Shelf Life: Unstable - moisture sensitive. Incompatible with oxidizing agents.
• PSA: 26.30000
• LogP: -2.35180
• Solubility: Soluble in water\ethanol\chloroform,Insoluble in ether.In case of alkalidecomposition,Slow in waterdecomposition.
• Merck: 5940

Methacholine chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-10-21
• RTECS：BR5250000
• Hazardous Material Identification：
• Storage Condition：4°C, stored under argon
• Risk Phrases：R22